2-(5-amino-1H-tetrazol-1-yl)-N'-{3-methoxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzylidene}acetohydrazide

• IUPAC Name: 2-(5-aminotetrazol-1-yl)-N-[(E)-[3-methoxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C18H15F3N8O5/c1-33-15-6-10(8-23-24-16(30)9-28-17(22)25-26-27-28)2-4-14(15)34-13-5-3-11(18(19,20)21)7-12(13)29(31)32/h2-8H,9H2,1H3,(H,24,30)(H2,22,25,27)/b23-8+
• InChI Key: GXMLGQVPJNQARC-LIMNOBDPSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CN2C(=NN=N2)N)OC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CN2C(=NN=N2)N)OC3=C(C=C(C=C3)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C18H15F3N8O5
• Molecular Weight: 480.4 g/mol

Description

2-(5-amino-1H-tetrazol-1-yl)-N'-{3-methoxy-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzylidene}acetohydrazide is a useful research compound. Its molecular formula is C18H15F3N8O5 and its molecular weight is 480.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 480.11175009 g/mol and the complexity rating of the compound is 739. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial and Antitumor Activity

• Design and Synthesis of Chemotherapeutic Agents: Hydrazide and oxadiazole derivatives, utilizing starting substances similar in structural components to the specified compound, have been designed and synthesized. These compounds were evaluated for their in vitro antimicrobial activity against various bacteria and fungi, with some showing higher potency against gram-negative bacteria compared to gram-positive bacteria. Additionally, they were screened for their antiproliferative activity against human tumor cell lines, where specific derivatives exhibited significant inhibitory activity against lung and breast cancer cell lines, highlighting the potential of such compounds in developing new chemotherapeutic agents (Kaya et al., 2017).

Coordination Complexes and Luminescence Properties

• Ligand-dependent Assembly of Zn(II) Complexes: The synthesis and study of Zn(II) complexes with aroylhydrazone Schiff base ligands, sharing some functional group similarities with the queried compound, were reported. These complexes exhibited diverse coordination geometries and interesting luminescence properties, which could be valuable in material science and photonic applications (Xu et al., 2017).